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Compound of Interest

n,n-Diethylethanolammonium
Compound Name:

chloride
CAS No.: 4620-71-7
Cat. No.: B12341684

Get Quote

Executive Summary

N,N-Diethylethanolammonium chloride (CAS: 14426-20-1) is the hydrochloride salt of N,N-
diethylethanolamine. In the pharmaceutical and chemical industries, it occupies a dual role:

e Green Solvent Component: It acts as a Hydrogen Bond Acceptor (HBA) to form Deep
Eutectic Solvents (DES), replacing volatile organic solvents in extraction and synthesis.

e Synthetic Precursor: It is the stable precursor to 2-Chloro-N,N-diethylethylamine
hydrochloride, a critical alkylating agent used in the synthesis of antiarrhythmics like
Amiodarone.

Critical Distinction: Researchers must distinguish between the Alcohol Salt (Subject of this
guide, stable, solubilizer) and the Chloro-Analog (Reactive nitrogen mustard precursor).

e Subject:

(Solubilizer/DES)
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» Reactive Analog:

(Alkylating Agent)

Chemical Profile & Physicochemical Properties[1][2]
[3114][5][6][7][8][9]

Property Data

IUPAC Name 2-(Diethylamino)ethanol hydrochloride

14426-20-1 (often cited as 13989-32-7 in DES
CAS Number

literature)
Molecular Formula
Molecular Weight 153.65 g/mol
Physical State White to off-white crystalline solid
Melting Point 133-136 °C
o High (Requires storage in desiccated
Hygroscopicity -
conditions)
o ~9.8 (referring to the conjugate acid of the
Acidity (pKa)

amine)

Solubility Landscape in Organic Solvents

The solubility of N,N-Diethylethanolammonium chloride follows the "like dissolves like"
principle governed by ionic interactions and hydrogen bonding.

Solubility Data Table

Qualitative and semi-quantitative solubility at 25°C.
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Solvent Class

Specific Solvent

Solubility Status

Mechanistic Insight

Polar Protic

Water

Very Soluble (>800
g/L)

Strong ion-dipole
interactions; H-
bonding with hydroxyl
group.

Polar Protic

Methanol

Soluble

High dielectric
constant supports

ionic dissociation.

Polar Protic

Ethanol

Soluble

Soluble, though less
than in methanol.
Solubility increases
significantly with
temperature (>40°C).

Polar Aprotic

DMSO

Soluble

Excellent solvation of

the ammonium cation.

Polar Aprotic

DMF

Soluble

Good solubility; often
used as a reaction

medium.

Chlorinated

Chloroform

Slightly Soluble

Limited solubility due

to lower polarity.

Chlorinated

Dichloromethane

Sparingly Soluble

Often used to
suspend the salt or
extract the free base

after neutralization.

Non-Polar

Toluene

Insoluble

Used as an anti-
solvent to crystallize
the salt from reaction

mixtures.

Non-Polar

Hexane / Heptane

Insoluble

Complete lack of
interaction with the

ionic lattice.
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Common anti-solvent
Esters Ethyl Acetate Insoluble o
for purification.

Deep Eutectic Solvent (DES) Formation

Unlike traditional dissolution, this compound can liquefy when mixed with specific Hydrogen
Bond Donors (HBDs) at moderate temperatures, forming a DES.[1][2] This is critical for "green
chemistry” applications where the salt acts as the solvent itself.

Common DES Systems:
e HBA: N,N-Diethylethanolammonium chloride[3][1][4]
e HBDs: Urea, Ethylene Glycol, Glycerol, Zinc Chloride (

).

o Behavior: When mixed (typically 1:2 or 1:3 molar ratio) and heated to 60-90°C, the lattice
energy is disrupted, resulting in a stable liquid at room temperature.

Applications in Drug Development
Synthesis of Amiodarone & Procainamide

While the chloro-analog is the direct reagent, N,N-Diethylethanolammonium chloride is the
stable starting material.

o Workflow: The alcohol salt is reacted with Thionyl Chloride (

) to generate the reactive alkyl chloride in situ or in a separate step, which then alkylates the
drug scaffold (e.g., benzofuran for Amiodarone).

Green Extraction Solvents

DESs based on this salt are used to extract bioactive compounds (flavonoids, alkaloids) or
remove heavy metals (Arsenic, Sodium salts) from aqueous streams.

o Advantage: Non-volatile, biodegradable, and tunable polarity.[1]
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Visualization: Synthetic & DES Workflow

The following diagram illustrates the divergent pathways for this compound in a drug
development context.

Mix with HBD Heat (60-90°C) Deep Eutectic Solvent Application:
g (Urea/Glycerol/ZnCI2) Stirring (Liquid Phase) Green Extraction/Catalysis

React with SOCI2 2-Chloro-N,N-diethylethylamine Alkylation of Scaffold API Formation
(Chlorination) HCI (Reactive Intermediate) (e.g., Benzofuran) (Amiodarone/Procainamide)

N,N-Diethylethanolammonium

chloride (Solid)

Click to download full resolution via product page

Figure 1: Divergent workflows for N,N-Diethylethanolammonium chloride in solvent
engineering vs. pharmaceutical synthesis.

Experimental Protocols
Protocol: Gravimetric Solubility Determination

Objective: To determine the saturation solubility in organic solvents (e.g., Ethanol).

e Preparation: Dry the N,N-Diethylethanolammonium chloride salt in a vacuum oven at
50°C for 4 hours to remove moisture.

o Saturation: Add excess salt to 10 mL of the target solvent (e.g., Ethanol) in a jacketed glass
vial maintained at 25°C.

o Equilibration: Stir magnetically at 300 rpm for 24 hours.

« Filtration: Stop stirring and allow to settle for 1 hour. Filter the supernatant through a 0.45 um
PTFE syringe filter (pre-heated to 25°C to prevent precipitation).

¢ Quantification:

o Pipette 5 mL of the filtrate into a pre-weighed evaporating dish.
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o Evaporate the solvent under a gentle nitrogen stream or vacuum.

o Dry the residue at 60°C to constant weight.

o Calculation:
Protocol: Preparation of DES (1:3 Molar Ratio)
Objective: Create a liquid solvent using

as the HBD.

» Weighing: Weigh N,N-Diethylethanolammonium chloride (HBA) and Zinc Chloride (HBD)
in a 1:3 molar ratio inside a glovebox (due to hygroscopicity of

).
e Mixing: Transfer to a glass reactor with a magnetic stir bar.

e Heating: Heat the mixture to 90°C on a hotplate.

o Observation: Stir at 500 rpm. The solid powder will transition into a clear, homogeneous,
viscous liquid within 1-2 hours.

o Storage: Store in a sealed desiccator. This DES can dissolve high concentrations of
inorganic salts (e.g., NaCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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